Cas no 226922-92-5 (6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine)

• Product Name: 6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine
• CAS No: 226922-92-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• MDL: MFCD09878718
• CID: 879778
• PubChem ID: 15366387
• Update Time: 2025-05-24

6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,2-dimethylchroman-4-amine
• 6-bromo-3,4-dihydro-2,2-dimethyl-2H-1-Benzopyran-4-amine
• 6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine hydrochloride
• 4-amino-3,4-dihydro-2,2-dimethyl-6-bromo-2H-1-benzopyran
• 4-amino-6-bromo-3,4-dihydro-2,2-dimethyl-2H-1-benzopyran
• 6-BROMO-3,4-DIHYDRO-2,2-DIMETHYL-2H-CHROMEN-4-AMINE HCL
• 6-broMo-3,4-dihydro-2,2-diMethyl-2H-chroMen-4-aMine hydrochloride
• S-4-amino-6-bromo-3,4-dihydro-2,2-dimethyl-2H-1-benzopyran
• 6-bromo-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
• AM20120693
• 6-Bromo-2,2-dimethyl-4-chromanamine
• S11531
• 6-bromo-2,2-dimethyl-3,4-dihydrochromen-4-amine
• 4-Amino-6-bromo-(2,2-dimethyl)chromane hcl 95+%
• 4-Amino-6-bromo-(2,2-dimethyl)chromane
• 2H-1-Benzopyran-4-amine, 6-bromo-3,4-dihydro-2,2-dimethyl-
• CS-0435942
• 226922-92-5
• AKOS002674464
• AKOS016046363
• AC-28341
• A878468
• SCHEMBL6025054
• FT-0685588
• 6-BROMO-2,2-DIMETHYL-3,4-DIHYDRO-1-BENZOPYRAN-4-AMINE
• 6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine

• MDL： MFCD09878718
• Inchi： 1S/C11H14BrNO/c1-11(2)6-9(13)8-5-7(12)3-4-10(8)14-11/h3-5,9H,6,13H2,1-2H3
• InChI Key： PXJLFYGCARIYEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC(C)(C)O2)N

Computed Properties

• Exact Mass: 291.00300
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 327.2°C at 760 mmHg
• Flash Point: 151.7°C
• PSA: 35.25000
• LogP: 4.51230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine

6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine: A Comprehensive Overview

6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine (CAS No. 226922-92-5) is a unique organic compound that has garnered attention in the fields of medicinal chemistry and materials science. This compound belongs to the chromanamine family, which is characterized by a chromane skeleton—a bicyclic structure consisting of a benzene ring fused with a tetrahydrofuran-like ring. The presence of the bromine atom at the 6-position and the amine group at the 4-position introduces distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine involves a series of well-established organic reactions. Typically, the starting material is a substituted chromanone, which undergoes reduction to form the dihydro derivative. Subsequent bromination at the 6-position and amination at the 4-position yield the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving overall yields.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The chromanamine framework is known to exhibit bioactivity across various biological systems. For instance, studies have shown that 6-Bromo derivatives can modulate enzyme activities relevant to neurological disorders. Researchers have reported that this compound exhibits selective inhibition of certain kinases, making it a candidate for anti-cancer drug development.

In addition to its medicinal applications, 6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine has shown utility in materials science. Its rigid structure and functional groups make it suitable for use as a building block in supramolecular chemistry. Recent research has explored its ability to form self-assembled monolayers on surfaces, which could find applications in sensors and nanotechnology.

The structural versatility of this compound also lends itself to applications in agrochemicals. Studies have demonstrated that chromanamine derivatives can act as plant growth regulators or pest control agents. The bromine substituent enhances its stability under environmental conditions, making it a viable option for agricultural use.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of 6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amine. These methods provide detailed insights into its molecular architecture and confirm the positions of substituents with high precision.

In conclusion, 6-Bromo-3,4-dihydro-2,2-dimethyl-2H-chroman-4-amines represent a class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses for this molecule, underscoring its importance in contemporary chemical research.